3-Hydroxy-5-methoxythiophene-2-carbonitrile

• CAS No.: 61124-99-0
• Molecular Formula: C6H5NO2S
• Molecular Weight: 155.18 g/mol
• IUPAC Name: 3-hydroxy-5-methoxythiophene-2-carbonitrile
• InChI: InChI=1S/C6H5NO2S/c1-9-6-2-4(8)5(3-7)10-6/h2,8H,1H3
• InChI Key: BATLJJRWVYLNFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(S1)C#N)O

Description

3-Hydroxy-5-methoxythiophene-2-carbonitrile is a useful research compound. Its molecular formula is C6H5NO2S and its molecular weight is 155.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

81 g of O-methyl 2-ethoxycarbonyl-thioacetate and then 38 g of acetonitrile were added to a solution of 27 g of sodium methylate in 250 ml of methanol and the mixture was refluxed for one hour. A solution of 27 g of sodium methylate in 100 ml of methanol were added to the reaction which was cooled to 20° C. and concentrated to dryness. The residue was dissolved in water and the solution was washed with ether, acidified with concentrated hydrochloric acid and was vacuum filtered. The recovered crystals were dried to obtain 42 g of 2-cyano-3-hydroxy-5-methoxy-thiophene with a melting point of 138°-140° C. A microanalytically pure sample obtained by crystallization from isopropyl ether melted at 140° C.